N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide

• Molecular Formula: C22H25N3OS
• Molecular Weight: 379.5 g/mol
• IUPAC Name: N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide
• InChI: InChI=1S/C22H25N3OS/c1-22(2,3)15-20-24-25-21(27-20)23-19(26)14-18(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,18H,14-15H2,1-3H3,(H,23,25,26)
• InChI Key: TWAISENNECLODI-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC1=NN=C(S1)NC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3

Description

N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide, also known as DPTT, is a compound that has been extensively researched due to its potential applications in the field of medicine. DPTT is a synthetic compound that was first synthesized in the 1970s and has since been studied for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide is not fully understood, but it is believed to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are involved in inflammation and pain, and inhibition of COX-2 can reduce inflammation and pain.
Biochemical and Physiological Effects:
N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has been found to have anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of cancer cells and induce apoptosis. N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has been shown to have a low toxicity profile, making it a safe compound for use in research.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide in lab experiments is its low toxicity profile. This makes it a safe compound to use in research. However, one limitation of using N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide. One area of research could focus on the development of more efficient synthesis methods for N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide. Another area of research could focus on the development of new analogs of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide with improved properties. Additionally, further studies could be conducted to investigate the potential therapeutic applications of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide involves the reaction of 2,2-dimethylpropylamine with 2-bromo-1,3,4-thiadiazole, followed by the reaction of the resulting intermediate with 3,3-diphenylpropanoyl chloride. The final product is obtained after purification through recrystallization.

Scientific Research Applications

N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has been studied extensively for its potential applications in the field of medicine. It has been found to have anti-inflammatory, analgesic, and anti-cancer properties. Studies have shown that N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide inhibits the growth of cancer cells and induces apoptosis, making it a potential candidate for cancer therapy.